Cas no 1806027-20-2 (2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806027-20-2
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• CID: 4812951
• Update Time: 2025-06-09

2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3N2O5/c1-3-5(7(14)15)6(13(16)17)4(2-12-3)18-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： BOTVJQZLZMBZBL-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C)C(C(=O)O)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 1.8
• Topological Polar Surface Area: 105

Additional information on 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 2-Methyl-4-Nitro-5-(Trifluoromethoxy)Pyridine-3-Carboxylic Acid (CAS No. 1806027-20-2)

2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806027-20-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methyl group, a nitro group, and a trifluoromethoxy group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The pyridine ring serves as the core structure of this compound, providing a rigid and aromatic framework. The methyl group at position 2 contributes to the molecule's hydrophobicity, while the nitro group at position 4 introduces electron-withdrawing effects, enhancing the compound's reactivity in various chemical reactions. The trifluoromethoxy group at position 5 is particularly interesting due to its strong electron-withdrawing nature and its ability to stabilize the molecule through resonance effects. This combination of substituents makes 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid highly versatile in terms of reactivity and functionality.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its carboxylic acid group at position 3 can be readily functionalized to create derivatives with diverse biological activities. For instance, researchers have explored its use as a precursor for synthesizing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. The electron-withdrawing groups on the pyridine ring enhance the molecule's ability to interact with biological targets, making it an attractive candidate for drug design.

In the agrochemical sector, 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid has shown promise as a lead compound for developing herbicides and fungicides. Its unique structure allows for selective inhibition of plant pathogens while minimizing adverse effects on non-target organisms. Scientists have also investigated its role in enhancing crop resilience against environmental stressors such as drought and salinity.

The synthesis of this compound involves a series of carefully designed reactions that ensure high yields and purity. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. Researchers have also developed innovative methods to optimize the synthesis process, such as using microwave-assisted techniques or green chemistry approaches that minimize waste and reduce environmental impact.

From a materials science perspective, 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid exhibits intriguing electronic properties that make it suitable for applications in organic electronics. Its ability to undergo metal-free cross-coupling reactions has been leveraged in the synthesis of advanced materials for flexible electronics and optoelectronic devices.

In conclusion, 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806027-20-2) is a multifaceted compound with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in driving innovation in science and industry.